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Compound of Interest

Compound Name: Acid Blue 7

CAS No.: 94082-73-2

Cat. No.: B7791122

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity specifications for

research-grade Acid Blue 7 (CAS 3486-30-4), a triphenylmethane dye with applications in

biological staining and diagnostics. This document outlines the key quality control parameters,

detailed analytical methodologies for purity assessment, and a summary of its chemical and

physical properties.

Chemical and Physical Properties
Acid Blue 7, also known as C.I. 42080 and Patent Blue A, is a synthetic organic dye valued for

its vibrant blue color. Its chemical structure and fundamental properties are summarized below.
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Property Value

Chemical Name

sodium;4-[[4-[benzyl(ethyl)amino]phenyl]-[4-

[benzyl(ethyl)iminiumyl]cyclohexa-2,5-dien-1-

ylidene]methyl]benzene-1,3-disulfonate

Molecular Formula C₃₇H₃₅N₂NaO₆S₂

Molecular Weight 690.80 g/mol [1]

CAS Number 3486-30-4[1][2][3][4]

Appearance Dark blue powder[4][5]

Solubility Soluble in water[4]

Purity Specifications for Research-Grade Acid Blue
7
Research-grade Acid Blue 7 is characterized by high purity to ensure reproducibility and

accuracy in experimental applications. The following table summarizes the typical purity

specifications for a research-grade product.

Parameter Specification

Purity (by HPLC) ≥ 98%[1]

Dye Content (by UV-Vis) Report Value

Loss on Drying ≤ 5%

Heavy Metals

    Lead (Pb) ≤ 10 ppm

    Arsenic (As) ≤ 3 ppm

    Mercury (Hg) ≤ 1 ppm

    Cadmium (Cd) ≤ 1 ppm
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Manufacturing and Potential Impurities
The synthesis of Acid Blue 7 typically involves the condensation of 4-Formylbenzene-1,3-

disulfonic acid with N-benzyl-N-ethylbenzenamine, followed by oxidation.[6] This process can

lead to the presence of unreacted starting materials, intermediates, and side-products as

potential impurities.

Simplified Synthesis Pathway of Acid Blue 7

4-Formylbenzene-1,3-disulfonic acid

Condensation

N-benzyl-N-ethylbenzenamine

Leuco form

Impurities

Oxidation

Acid Blue 7
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Caption: Simplified synthesis pathway of Acid Blue 7.

Experimental Protocols for Quality Control
The following sections detail the methodologies for the key experiments used to determine the

purity and quality of research-grade Acid Blue 7.
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Purity Determination by High-Performance Liquid
Chromatography (HPLC)
High-Performance Liquid Chromatography is a primary technique for assessing the purity of

Acid Blue 7 and separating it from potential impurities.

HPLC Analysis Workflow

Sample Preparation

HPLC System

Data Acquisition

Chromatogram Analysis

Purity Calculation
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Caption: Workflow for HPLC purity analysis.

Methodology:

Instrumentation:

High-Performance Liquid Chromatograph with a Diode Array Detector (DAD) or UV-Vis

detector.
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C18 reverse-phase column (e.g., 5 µm particle size, 4.6 x 250 mm).

Data acquisition and processing software.

Reagents:

Acetonitrile (HPLC grade).

Ammonium acetate or formic acid (for mobile phase modification).

Ultrapure water.

Acid Blue 7 reference standard.

Chromatographic Conditions:

Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., 5 mM ammonium

acetate with 0.1% formic acid).

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection Wavelength: 254 nm.[7]

Injection Volume: 10 µL.

Procedure:

1. Prepare a stock solution of the Acid Blue 7 sample in the mobile phase (e.g., 1 mg/mL).

2. Perform serial dilutions to create a series of calibration standards with the reference

standard.

3. Inject the sample and standards into the HPLC system.

4. Identify the peak corresponding to Acid Blue 7 based on its retention time compared to

the reference standard.
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5. Calculate the purity by determining the area percentage of the main peak relative to the

total peak area in the chromatogram.

Dye Content by UV-Vis Spectrophotometry
UV-Vis spectrophotometry is used to determine the dye content by measuring the absorbance

of a solution at the wavelength of maximum absorbance (λmax).

UV-Vis Spectrophotometry for Dye Content

Standard Preparation

Spectrophotometer Measurement

Sample Preparation

Beer-Lambert Law Application

Dye Content Calculation
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Caption: Process for determining dye content via UV-Vis.

Methodology:

Instrumentation:

UV-Visible Spectrophotometer.

Quartz or glass cuvettes (1 cm path length).

Reagents:
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Acid Blue 7 reference standard.

Ultrapure water.

Procedure:

1. Determine the λmax of Acid Blue 7 in ultrapure water (literature suggests a λmax around

638 nm, but it should be experimentally verified).

2. Prepare a stock solution of the Acid Blue 7 reference standard in ultrapure water.

3. Create a series of calibration standards through serial dilution.

4. Measure the absorbance of each standard at the λmax.

5. Construct a calibration curve by plotting absorbance versus concentration.

6. Prepare a solution of the Acid Blue 7 sample with a known concentration.

7. Measure the absorbance of the sample solution at the λmax.

8. Determine the concentration of the dye in the sample using the calibration curve.

9. Calculate the dye content as a percentage of the weighed sample mass.

Loss on Drying (Moisture Content)
The Loss on Drying (LOD) test determines the amount of water and other volatile substances in

the dye powder.[8][9][10]

Methodology:

Instrumentation:

Drying oven.

Analytical balance.

Desiccator.
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Weighing bottle.

Procedure:

1. Dry a clean, empty weighing bottle and its stopper at 105 °C for 30 minutes, then cool in a

desiccator and weigh accurately.

2. Transfer approximately 1-2 g of the Acid Blue 7 sample into the weighing bottle and

weigh accurately.

3. Place the weighing bottle with the sample (stopper removed) in a drying oven at 105 °C for

2 hours.

4. After drying, replace the stopper, cool the bottle in a desiccator to room temperature, and

weigh again.

5. Calculate the percentage loss on drying using the following formula: % LOD = [(Initial

Sample Weight - Final Sample Weight) / Initial Sample Weight] x 100

Heavy Metal Analysis
The presence of heavy metals is a critical quality parameter, especially for dyes used in

biological applications. Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic

Absorption Spectroscopy (AAS) are the preferred methods for this analysis.

Methodology (General Principle):

Instrumentation:

Inductively Coupled Plasma Mass Spectrometer (ICP-MS) or Atomic Absorption

Spectrometer (AAS).

Procedure:

1. Accurately weigh a sample of Acid Blue 7.

2. Digest the sample using a suitable acid mixture (e.g., nitric acid and hydrochloric acid) in a

microwave digestion system.
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3. Dilute the digested sample to a known volume with ultrapure water.

4. Prepare calibration standards for the heavy metals of interest (Pb, As, Hg, Cd).

5. Analyze the sample and standards using ICP-MS or AAS.

6. Quantify the concentration of each heavy metal in the sample by comparing its signal to

the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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